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Compound of Interest

Compound Name: 7-Hexadecenedioic acid, (7Z)-

CAS No.: 253687-18-2

Cat. No.: B12656049

Get Quote

CAS Number: 253687-18-2 Synonyms: (Z)-Hexadec-7-enedioic acid; cis-7-Hexadecenedioic

acid Chemical Formula: C₁₆H₂₈O₄ Molecular Weight: 284.4 g/mol

Core Directive: Operational Autonomy & Risk Context
Warning: Distinction from Mono-Acids Do not confuse this compound with (7Z)-7-

Hexadecenoic acid (Palmitoleic acid, CAS 2416-19-5). The compound in question is a

dicarboxylic acid (two carboxyl groups). This structural difference significantly alters its polarity,

melting point, and handling requirements compared to its mono-acid analog.

As a Senior Application Scientist, I advise treating (7Z)-7-Hexadecenedioic acid as a Category

2 Skin/Eye Irritant and a potential Respiratory Irritant (if in powder form). While specific

toxicological data for this exact isomer is limited (often classified as "Grey" or "Data Poor" in

GreenScreen assessments), its structural analogs (long-chain unsaturated dicarboxylic acids)

exhibit consistent hazard profiles requiring strict adherence to the Precautionary Principle.

Hazard Identification & Risk Assessment
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The following assessment is derived from Structure-Activity Relationships (SAR) of long-chain

dicarboxylic acids (e.g., Hexadecanedioic acid).

Hazard Class
GHS Classification
(Inferred)

Operational Implication

Skin Corrosion/Irritation Category 2 (H315)

Causes skin irritation upon

prolonged contact. Acidic

nature can disrupt the stratum

corneum.

Serious Eye Damage/Irritation Category 2A (H319)

Causes serious eye irritation.

Solid particles can cause

mechanical corneal abrasion +

chemical irritation.

STOT - Single Exposure Category 3 (H335)

May cause respiratory irritation

if dust is inhaled during

weighing.

Environmental Aquatic Acute 3 (H402)
Harmful to aquatic life. Do not

discharge into drains.[1][2]

PPE Selection Matrix
Select PPE based on the specific operational phase. This matrix ensures you are neither

under-protected during critical steps nor over-encumbered during low-risk tasks.
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Operational
Phase

Hand
Protection

Eye/Face
Protection

Respiratory
Protection

Body
Protection

Storage &

Retrieval (Sealed

containers)

Single Nitrile

(0.11 mm)

Safety Glasses

with side shields
None required

Standard Lab

Coat

Weighing &

Transfer

(Solid/Powder)

Single Nitrile

(0.11 mm)

Safety Goggles

(tight-fitting)

N95/P2

Respirator (if

outside fume

hood)

Lab Coat +

Closed Shoes

Solubilization

(Organic

Solvents)

Double Nitrile or

Silver Shield (if

using

DCM/Chloroform

)

Safety Goggles
Fume Hood

(Sash at 18")

Lab Coat +

Chemical Apron

(optional)

Spill Cleanup

(>100 mg)

Double Nitrile

(Outer glove

>0.14 mm)

Face Shield +

Goggles

Half-mask

respirator w/

P100 cartridges

Tyvek Sleeves or

Suit

Expert Insight:

Glove Permeation: For standard solvents (Ethanol, DMSO) used to dissolve this acid,

standard nitrile is sufficient. If using halogenated solvents (DCM) for extraction, immediate

double-gloving or laminate (Silver Shield) gloves are mandatory due to rapid breakthrough.

Eye Protection: Dicarboxylic acids are solids with high melting points. The primary risk is

dust. Safety glasses are insufficient if fine powder is generated; use goggles to seal the eyes

from airborne particulates.

Operational Handling Protocol
Step 1: Storage & Stability[3]

Temperature: Store at -20°C.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://patents.google.com/patent/EP2191003B1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12656049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Atmosphere: The cis-double bond at C7 is susceptible to oxidation (rancidity). Purge

headspace with Argon or Nitrogen after every use.

Container: Amber glass vials with Teflon-lined caps to prevent photo-oxidation and cap

corrosion.

Step 2: Weighing & Transfer (The Critical Step)
Static Control: Long-chain acids can be static-prone. Use an anti-static gun or polonium strip

if the powder "flies."

Workflow:

Equip PPE (Goggles, Nitrile Gloves).[4]

Remove vial from freezer and allow to warm to room temperature before opening

(prevents water condensation inside the vial).

Weigh inside a chemical fume hood or a balance enclosure to contain dust.

Use a glass or stainless steel spatula (avoid plastics that may leach plasticizers into lipid

samples).

Step 3: Solubilization
Solubility Profile: Insoluble in water. Soluble in Ethanol, DMSO, Dimethyl Formamide (DMF),

and Diethyl Ether.

Protocol:

Add solvent slowly to the solid.

Vortex gently. If heating is required, do not exceed 50°C to preserve the cis-configuration.

Note: Solutions in DMSO/Ethanol should be used immediately or aliquoted and frozen at

-80°C under Argon.

Visualization: Safe Handling Lifecycle
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The following diagram outlines the logical flow of handling, emphasizing the "Warm-Up" phase

often neglected by researchers, leading to sample degradation.

Storage
(-20°C, Argon)

Warm-Up
(20 min to RT)Prevent Condensation

Weighing
(Fume Hood, Goggles)

Anti-static precautions

Solubilization
(EtOH/DMSO)

Avoid plastic contact

Aliquot & Refreeze Experimental UseUse immediately Disposal
(Organic Waste)

Segregate waste

Click to download full resolution via product page

Caption: Operational workflow for (7Z)-7-Hexadecenedioic acid, highlighting the critical warm-

up step to prevent moisture contamination.

Emergency Response & Disposal
Accidental Exposure

Eye Contact: Immediately flush with water for 15 minutes. Lift eyelids to ensure removal of

particulates. The acidity can cause stinging; do not rub.

Skin Contact: Wash with soap and water. Do not use organic solvents (ethanol) to wash skin,

as this may increase transdermal absorption of the fatty acid.

Inhalation: Move to fresh air. If coughing persists, seek medical attention (indicative of

respiratory tract irritation).

Disposal Strategy
Waste Category:Hazardous Organic Waste (Acidic).

Segregation: Do not mix with strong oxidizers (e.g., nitric acid, peroxides) or strong bases in

the waste stream to prevent exothermic neutralization or oxidation reactions.

Labeling: Clearly label as "Long-chain Dicarboxylic Acid - Irritant."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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